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Compound of Interest

Compound Name: Acid Blue 120

Cat. No.: B1665437 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting instructions and frequently asked questions (FAQs) for safely

handling and removing Acid Blue 120 from laboratory surfaces.

Frequently Asked Questions (FAQs)
Q1: What is Acid Blue 120?

A: Acid Blue 120 is a synthetic, water-soluble azo dye that appears as a dark-brown to very

dark blue or black powder.[1] It is classified as a weak acid dye due to the presence of sulfonic

acid groups, which enhance its water solubility.[2][3] It is commonly used for dyeing textiles like

wool and silk, as well as for coloring paper and for biological staining purposes in laboratory

settings.[2][4]

Q2: What are the primary health and safety hazards associated with Acid Blue 120?

A: Acid Blue 120 may cause skin, eye, respiratory, and digestive tract irritation. The full

toxicological properties of the compound have not been completely investigated. It is crucial to

handle the substance with appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat.

Q3: What immediate first aid measures should be taken in case of exposure?

A:
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Eyes: Immediately flush with plenty of water for at least 15 minutes, making sure to lift the

upper and lower eyelids. Seek immediate medical attention.

Skin: Remove contaminated clothing and flush the affected skin with plenty of soap and

water for at least 15 minutes. Get medical aid if irritation develops or persists.

Ingestion: If the person is conscious and alert, rinse their mouth and provide 2-4 cupfuls of

water or milk. Do not induce vomiting. Seek immediate medical attention.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.

Q4: What is the correct way to dispose of waste generated from an Acid Blue 120 cleanup?

A: All cleanup materials, including contaminated paper towels, absorbent pads, and PPE,

should be collected and placed into a clearly labeled, sealed plastic bag or container for

hazardous waste. Waste disposal must follow your institution's policies as well as local and

national hazardous waste regulations. Do not dispose of contaminated materials in the regular

trash.

Troubleshooting Guides for Spills and Stains
Issue 1: A small amount of solid Acid Blue 120 powder
has spilled on the benchtop.

Solution: Follow the "Dry Spill Cleanup Protocol." The primary goal is to remove the powder

without creating airborne dust. Avoid using a brush, which can disperse the fine powder. After

the bulk of the powder is removed, the area should be wet-cleaned to remove any remaining

residue.

Issue 2: An aqueous solution of Acid Blue 120 has
spilled on a non-porous surface (e.g., epoxy resin,
stainless steel).

Solution: Follow the "Wet Spill Cleanup Protocol." Immediately contain the spill with

absorbent materials to prevent it from spreading. Work from the outside of the spill inward to
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minimize the contaminated area.

Issue 3: A residual blue stain remains on a surface after
initial cleanup.

Solution: Follow the "Surface Decontamination Protocol for Residual Stains." Stains can

occur if the dye is left in contact with a surface for an extended period. This protocol uses a

tiered approach, starting with the mildest cleaning agents. Important: Before using any

cleaning agent, test it on a small, inconspicuous area of the surface to ensure it does not

cause damage.

Data Presentation
Table 1: Chemical and Physical Properties of Acid Blue 120

Property Value Source(s)

CAS Number 3529-01-9

Molecular Formula C₃₃H₂₃N₅Na₂O₆S₂

Molecular Weight 695.68 g/mol

Appearance
Dark-brown to very dark blue

or black powder

Solubility
Soluble in water (yields a

purple solution)

Soluble in ethanol (yields a

deep blue solution)

Classification Weak Acid, Double Azo Dye

Table 2: Cleaning Agent Compatibility with Common Laboratory Surfaces
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Surface Material
Water / Mild
Detergent

70% Ethanol
5-10% Sodium
Hypochlorite
(Dilute Bleach)

Epoxy Resin Excellent Excellent

Fair (May cause

discoloration with

prolonged contact.

Rinse thoroughly.)

Phenolic Resin Excellent Excellent

Fair (May cause

surface etching or

discoloration. Rinse

thoroughly.)

Stainless Steel

(304/316)
Excellent Excellent

Not Recommended

(Chlorides can cause

pitting and corrosion.)

Glass Excellent Excellent Excellent

Polypropylene Excellent Good

Not Recommended

(Strong oxidizer can

cause degradation.)

Experimental Protocols
Protocol 1: Dry Spill Cleanup for Acid Blue 120 Powder

Preparation & PPE: Cordon off the affected area. Don appropriate PPE: safety goggles,

nitrile gloves, and a lab coat.

Cleanup: Gently cover the spill with damp paper towels to prevent the powder from

becoming airborne. Alternatively, carefully scoop the bulk of the powder using a plastic scoop

or cardboard and place it into a labeled hazardous waste bag. Do not use a dry brush or

create dust.

Decontamination: Once the bulk powder is removed, wet a paper towel with a mild detergent

solution and wipe the area clean. Follow with a paper towel dampened with deionized water

to rinse.
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Disposal: Place all contaminated materials, including gloves and paper towels, into the

hazardous waste bag. Seal the bag and dispose of it according to institutional guidelines.

Protocol 2: Wet Spill Cleanup for Acid Blue 120 Solution
Preparation & PPE: Alert personnel in the immediate area. Don appropriate PPE: safety

goggles, nitrile gloves, and a lab coat.

Containment: Place absorbent pads or paper towels around the perimeter of the spill to

contain it, then cover the entire spill, working from the outside in.

Cleanup: Allow the absorbent material to soak up the liquid. Collect the saturated material

and place it into a labeled hazardous waste bag.

Decontamination: Clean the spill area with a mild detergent solution, followed by a rinse with

70% ethanol (if compatible with the surface), and a final rinse with deionized water. This

helps remove any remaining dye residue.

Disposal: Place all contaminated materials into the hazardous waste bag. Seal and dispose

of according to institutional guidelines.

Protocol 3: Surface Decontamination for Residual Stains
Preparation & PPE: Don appropriate PPE: safety goggles, nitrile gloves, and a lab coat.

Ensure the area is well-ventilated.

Tier 1: Mild Detergent: Apply a mild laboratory detergent solution to the stain and gently

scrub with a non-abrasive sponge or cloth. Rinse thoroughly with deionized water and dry

the surface.

Tier 2: 70% Ethanol: If the stain persists and the surface is compatible (see Table 2), apply

70% ethanol to a cloth and place it over the stain for 5-10 minutes. Gently scrub the area,

then rinse with water and dry.

Tier 3: Dilute Sodium Hypochlorite (Bleach):For compatible surfaces only (e.g.,

epoxy/phenolic resin, with caution). Prepare a fresh 1:10 dilution of household bleach (final

concentration ~0.5-0.6% sodium hypochlorite). Apply to the stain for 5-10 minutes. Do not

allow the solution to dry on the surface.
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Neutralization and Rinsing: After the contact time, thoroughly rinse the surface with

deionized water to remove all bleach residue, which can be corrosive. Dry the surface

completely.

Disposal: Dispose of all cleaning materials in the appropriate hazardous waste container.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Assess Spill
(Size & Hazard)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Contain the Spill
(Use Absorbent Dikes)

Clean Up Bulk Material
(Absorb Liquid / Scoop Solid)

Decontaminate Surface
(Clean & Rinse)

Package & Label Waste

Cleanup Complete

Click to download full resolution via product page

Caption: General workflow for responding to a laboratory spill of Acid Blue 120.
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Caption: Decision-making process for removing stubborn Acid Blue 120 stains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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